Cas no 126118-61-4 (3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 126118-61-4
• MF: C₁₁H₁₆N₄O₂S
• MW: 268.335340499878
• CID: 5793086
• PubChem ID: 719339
• Update Time: 2025-10-29

3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-isopentyl-8-mercapto-3-methyl-1H-purine-2,6(3H,7H)-dione
• AKOS005699498
• AKOS001296697
• F0886-0021
• 7-isopentyl-8-mercapto-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• CS-0334630
• 126118-61-4
• Z223825228
• 6-hydroxy-3-methyl-7-(3-methylbutyl)-8-thioxo-3,7,8,9-tetrahydro-2H-purin-2-one
• STL046043
• Oprea1_541975
• AB00672830-01
• 3-methyl-7-(3-methylbutyl)-8-sulfanylidene-9H-purine-2,6-dione
• 8-Mercapto-3-methyl-7-(3-methyl-butyl)-3,7-dihydro-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7,8,9-tetrahydro-3-methyl-7-(3-methylbutyl)-8-thioxo-
• 3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C11H16N4O2S/c1-6(2)4-5-15-7-8(12-11(15)18)14(3)10(17)13-9(7)16/h6H,4-5H2,1-3H3,(H,12,18)(H,13,16,17)
• InChI Key： AVEOPOLAQTXBAI-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C(NC(N2C)=O)=O)N1CCC(C)C

Computed Properties

• Exact Mass: 268.09939694g/mol
• Monoisotopic Mass: 268.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 328-329 °C
• pka: 7.43±0.20(Predicted)

Additional information on 3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Brief on 3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 126118-61-4)

The compound 3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 126118-61-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative, characterized by its unique structural modifications, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in treating various diseases.

One of the key areas of investigation has been the compound's role as a potent inhibitor of xanthine oxidase, an enzyme implicated in gout and hyperuricemia. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 126118-61-4 exhibits a 50% inhibitory concentration (IC₅₀) in the nanomolar range, outperforming several clinically used xanthine oxidase inhibitors. The study also highlighted the compound's selectivity, which minimizes off-target effects—a critical advantage for therapeutic development.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that 3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These findings suggest its utility as a scaffold for developing novel anticancer agents, though further in vivo studies are warranted to validate these effects.

Synthetic optimization of 126118-61-4 has also been a focus of recent work. A 2024 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route that reduces reliance on hazardous reagents, addressing previous challenges in large-scale production. This advancement is expected to facilitate further pharmacological evaluations and clinical translation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including bioavailability and metabolic stability, requires further refinement. Collaborative efforts between academic and industrial researchers are underway to design analogs with improved drug-like properties while retaining the core pharmacophore.

In conclusion, 3-methyl-7-(3-methylbutyl)-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a versatile molecule with broad therapeutic potential. Its dual applications in metabolic disorders and oncology, coupled with recent synthetic advancements, position it as a compelling candidate for future drug development. Ongoing research will be critical to fully unlock its clinical value.